1-(3,5-dimethylphenyl)-3-[2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl]thiourea

• IUPAC Name: 1-(3,5-dimethylphenyl)-3-[2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl]thiourea
• InChI: InChI=1S/C20H22FN3S/c1-12-8-13(2)10-16(9-12)24-20(25)22-7-6-17-14(3)23-19-5-4-15(21)11-18(17)19/h4-5,8-11,23H,6-7H2,1-3H3,(H2,22,24,25)
• InChI Key: UPINZKFEZVWFKW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=S)NCCC2=C(NC3=C2C=C(C=C3)F)C)C
• Molecular Formula: C20H22FN3S
• Molecular Weight: 355.5 g/mol
• CAS No.: 847388-95-8

Description

This compound is a thiourea derivative featuring a 3,5-dimethylphenyl group linked to a 2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl moiety. The indole core is substituted with a fluorine atom at position 5 and a methyl group at position 2, distinguishing it from simpler indole-containing thioureas. Thioureas are known for their hydrogen-bonding capabilities (via N–H groups) and versatile applications in catalysis, medicinal chemistry, and materials science . The dimethylphenyl substituent likely enhances lipophilicity, while the fluorinated indole may improve metabolic stability or receptor-binding specificity compared to non-halogenated analogs.

Biological Activity

1-(3,5-dimethylphenyl)-3-[2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl]thiourea is a compound that belongs to the class of thiourea derivatives. Thioureas are known for their diverse biological activities, including antibacterial, antifungal, antiviral, and anticancer properties. The specific compound under discussion has garnered attention due to its potential therapeutic applications based on its structural characteristics and biological evaluations.

Structural Characteristics

The compound features:

• A thiourea functional group, which is crucial for its biological activity.
• An indole moiety that is often associated with various pharmacological effects.
• A 3,5-dimethylphenyl substituent that may influence lipophilicity and binding interactions.

Antimicrobial Activity

Thiourea derivatives have been extensively studied for their antimicrobial properties. The presence of long alkyl chains in thiourea derivatives has been shown to enhance their antibacterial activity by increasing lipophilicity and promoting cell membrane disruption. For instance, studies have indicated that certain thiourea derivatives exhibit significant inhibition against Gram-positive and Gram-negative bacteria, with some compounds demonstrating minimum inhibitory concentrations (MIC) as low as 135 µg/mL against E. coli .

Table 1: Antimicrobial Activity of Thiourea Derivatives

Compound	Target Bacteria	MIC (µg/mL)
Compound 2a	E. coli	135
Compound 2b	E. coli	145
Compound 6	S. aureus	Significant inhibition

Anticancer Activity

The anticancer potential of thiourea derivatives is well-documented. Research has shown that these compounds can inhibit the growth of various cancer cell lines by targeting specific molecular pathways involved in cancer progression, such as angiogenesis and cell signaling pathways. For example, some thiourea derivatives have demonstrated IC50 values ranging from 3 to 14 µM against pancreatic, prostate, and breast cancer cell lines .

Table 2: Anticancer Activity of Thiourea Derivatives

Compound	Cancer Cell Line	IC50 (µM)
Compound A	Breast Cancer	7
Compound B	Prostate Cancer	14
Compound C	Pancreatic Cancer	3

Antiviral Activity

Thiourea compounds have also shown promise as antiviral agents. Certain derivatives have been tested against a range of viruses, including HIV-1, with notable inhibitory effects observed. For instance, some derivatives exhibited IC50 values below 10 µM against viral replication .

Case Study 1: Evaluation of Indole-Derived Thioureas

A study synthesized a series of indole-derived thioureas and evaluated their biological activities. Among them, one derivative showed significant inhibition against S. aureus topoisomerase IV and DNA gyrase activities, indicating potential as an antimicrobial agent .

Case Study 2: Structure-Activity Relationship (SAR) Studies

SAR studies on thiourea derivatives highlighted the importance of specific substituents on the phenyl ring for enhancing biological activity. For example, modifications in the alkyl chain length were correlated with varying degrees of antibacterial efficacy .

Comparison with Similar Compounds

Aromatic Substituents

• In contrast, the dimethylphenyl group in the target compound is electron-donating, which may reduce acidity but improve solubility in non-polar solvents .
• Ferrocene-Containing Thioureas : The ferrocenyl thiourea in incorporates a redox-active ferrocene unit, enabling applications in electrochemical sensing. Its crystal structure shows N–H···S hydrogen bonds, a common feature in thioureas, but the CF₃ groups exhibit positional disorder, unlike the more stable dimethylphenyl group in the target compound .

Heterocyclic Moieties

• Triazole-Substituted Thioureas: Compounds such as 18i () include a 1,2,3-triazole ring, enabling click chemistry applications.
• Chiral Cyclohexyl Catalysts: Takemoto’s catalysts (e.g., 1-[3,5-bis(trifluoromethyl)phenyl]-3-[(1S,2S)-(+)-2-(dimethylamino)cyclohexyl]thiourea) () use a chiral cyclohexylamine for asymmetric catalysis. The target compound lacks such stereochemical complexity, limiting its utility in enantioselective reactions but simplifying synthesis .

Physicochemical Properties

Compound	Substituents	Physical State	Key Spectral Data (¹H-NMR, IR)
Target Compound	3,5-Dimethylphenyl, 5-fluoro-2-methylindole	Not reported	Likely δ ~10–11 ppm (N–H), 1600–1650 cm⁻¹ (C=S)
20b ()	CF₃-phenyl, triazole, cyclohexyl	White amorphous solid	δ 11.82 ppm (N–H), 1650 cm⁻¹ (C=S)
Ferrocenyl Thiourea ()	CF₃-phenyl, ferrocene	Crystal	Disordered CF₃, N–H···S bonds
Takemoto’s Catalyst ()	CF₃-phenyl, chiral cyclohexyl	Not reported	δ ~3.0 ppm (cyclohexyl CH₂), 1640 cm⁻¹ (C=S)

• Solubility : The target compound’s dimethylphenyl group may improve solubility in toluene or chloroform compared to CF₃-substituted analogs, which are more polar .
• Crystallinity : Fluorine and methyl groups on the indole could enhance crystallinity, unlike amorphous CF₃-phenyl derivatives (e.g., 20b ) .

Key Research Findings

Hydrogen-Bonding Capacity: Thioureas with electron-withdrawing groups (e.g., CF₃) exhibit stronger hydrogen-bond donor activity, but dimethylphenyl derivatives may offer better solubility for drug delivery .

Structural Stability : The dimethylphenyl group in the target compound avoids the positional disorder observed in CF₃-substituted crystals (), aiding crystallographic studies .

Biological Relevance: Indole derivatives are privileged scaffolds in medicinal chemistry; fluorination at position 5 could enhance metabolic stability compared to non-fluorinated analogs .